Cas no 92765-68-9 (6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-)

• Product Name: 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-
• CAS No: 92765-68-9
• MF: C₉H₁₁N₅O₂S
• MW: 253.280939340591
• CID: 818565
• PubChem ID: 135455365
• Update Time: 2025-04-19

6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-
• 2-morpholin-4-yl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
• NSC527410
• 92765-68-9
• 2-(Morpholin-4-yl)-8-sulfanylidene-3,7,8,9-tetrahydro-6H-purin-6-one
• NSC-527410
• DTXSID70391836

• Inchi： 1S/C9H11N5O2S/c15-7-5-6(12-9(17)10-5)11-8(13-7)14-1-3-16-4-2-14/h1-4H2,(H3,10,11,12,13,15,17)
• InChI Key： SGGKJOMWJLCAPY-UHFFFAOYSA-N
• SMILES： S=C1NC2C(NC(=NC=2N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 253.06334578g/mol
• Monoisotopic Mass: 253.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones